1,3-dimethyl-5-[4-(1H-pyrrol-2-ylcarbonyl)piperazin-1-yl]-1H-pyrazolo[3,4-d][1,3]thiazole

• IUPAC Name: [4-(1,3-dimethylpyrazolo[3,4-d][1,3]thiazol-5-yl)piperazin-1-yl]-(1H-pyrrol-2-yl)methanone
• InChI: InChI=1S/C15H18N6OS/c1-10-12-13(19(2)18-10)17-15(23-12)21-8-6-20(7-9-21)14(22)11-4-3-5-16-11/h3-5,16H,6-9H2,1-2H3
• InChI Key: WVPJGULCROGUDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1SC(=N2)N3CCN(CC3)C(=O)C4=CC=CN4)C
• Molecular Formula: C15H18N6OS
• Molecular Weight: 330.4 g/mol

Description

The compound of interest is structurally related to several heterocyclic compounds that have been synthesized and analyzed in recent years. Such compounds often exhibit a range of biological activities and chemical properties due to their complex molecular structures.

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, including condensation, cyclization, and functional group transformations. For example, the synthesis of pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines has been achieved through reactions involving amino-pyrazoles and appropriate α-haloaryl ketones, highlighting the versatility of pyrazole derivatives in heterocyclic chemistry (Syed et al., 2013).

Molecular Structure Analysis

Molecular structure investigations of related compounds, such as s-triazine derivatives incorporating pyrazole, piperidine, and aniline moieties, have been conducted using X-ray crystallography combined with Hirshfeld and DFT calculations. These studies provide valuable insights into the intermolecular interactions that influence molecular packing (Shawish et al., 2021).

Chemical Reactions and Properties

Compounds within this chemical family participate in various chemical reactions, including cycloadditions, which can be influenced by their tautomeric forms and the presence of substituents. The reactivity patterns observed in these compounds are crucial for designing synthetic pathways and understanding their chemical behavior (Sutcliffe et al., 2000).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structures, are closely related to their molecular structures. Studies have detailed the crystal and molecular structures of related compounds, providing a basis for predicting the physical properties of the compound (Karczmarzyk & Malinka, 2004).